Leptomycin B Chemical and Physical Properties

Names and Identifiers

- 2,10,12,16,18-Nonadecapentaenoicacid,19-[(2S,3S)-3,6-dihydro-3-methyl-6-oxo-2H-pyran-2-yl]-17-ethyl-6-hydroxy-3,5,7,9,11,15-hexamethyl-8-oxo-,(2E,5S,6R,7S,9R,10E,12E,15R,16Z,18E)-
- Leptomycin B
- 2,10,12,16,18-Nonadecapentaenoicacid,19-[(2S,3S)-3,6-dihydro-3-methyl-6-oxo-2H-pyran-2-yl]-17-...
- 2,10,12,16,18-Nonadecapentaenoicacid,19-[(2S,3S)-3,6-dihydro-3-methyl-6-oxo-2H-pyran-2-yl]-17-ethyl-6-hydroxy-3,5,7,9,11,15-h
- Leptomycin B,(2E,5S,6R,7S,9R,10E,12E,15R,16Z,18E)-19-[(2S,3S)-3,6-Dihydro-3-methyl-6-oxo-2H-pyran-2-yl]-17-ethyl-6-hydroxy-3,5,7,9,11,15-hexamethyl-8-oxo-2,10,12,16,18-nonadecapentaenoicacid
- 2,10,12,16,18-nonadecapentaenoic acid
- antibioticci940
- antibioticcl1957a
- LEPTOMYCIN B FROM STREPTOMYCES SP
- CI 940
- CL 1957A
- Elactocin
- Mantuamycin
- NSC 364372
- PD 114720
- Antibiotic CI 940
- Antibiotic CL 1957A
- leptomycin
- C33H48O6
- antibiotic ATS 1287B
- Antibiotic PD 114720
- Y031I2N1EO
- ATS 1287B
- LMB
- (2E,5S,6R,7S,9R,10E,12E,15R,16Z,18E)-19-[(2S,3S)-3,6-Dihydro-3-methyl-6-oxo-2H-pyran-2-yl]-17-ethyl-6-hydroxy-3,5,7,9,11,15-hexamethyl-8-oxo-2,10,12,16,18-nonadecapentaenoic acid (ACI)
- 2,10,12,16,18-Nonadecapentaenoic acid, 19-(3,6-dihydro-3-methyl-6-oxo-2H-pyran-2-yl)-17-ethyl-6-hydroxy-3,5,7,9,11,15-hexamethyl-8-oxo- (ZCI)
- 87081-35-4
- N-(3-Hydroxy-2-methylpropyl)-N-methylformamide
- SCHEMBL26260
- AKOS024456893
- PD070708
- (2E,5S,6R,7S,9R,10E,12E,15R,16Z,18E)-17-ethyl-6-hydroxy-3,5,7,9,11,15-hexamethyl-19-[(2R,3S)-3-methyl-6-oxo-2,3-dihydropyran-2-yl]-8-oxononadeca-2,10,12,16,18-pentaenoic acid
- AS-78033
- AKOS030213161
- SCHEMBL1347561
- MFCD06795848
- CHEMBL486133
- 2,10,12,16,18-Nonadecapentanoic acid, 19-(3,6-dihydro-3-methyl-6-oxo-2H-pyran-2-yl)-17-ethyl-6-hydroxy-3,5,7,9,11,15-hexamethyl-8-oxo-
- (2E,5S,6R,7S,9R,10E,12E,15R,16Z,18E)-17-ethyl-6-hydroxy-3,5,7,9,11,15-hexamethyl-19-[(2S,3S)-3-methyl-6-oxo-2,3-dihydropyran-2-yl]-8-oxo-nonadeca-2,10,12,16,18-pentaenoic acid
- AKOS030568045
- CHEBI:52646
- EX-A4641
- CS-0012947
- (2E,5S,6R,7S,9R,10E,12E,15R,16Z,18E)-19-[(2S,3S)-3,6-Dihydro-3-methyl-6-oxo-2H-pyran-2-yl]-17-ethyl-6-hydroxy-3,5,7,9,11,15-hexamethyl-8-oxo-2,10,12,16,18-nonadecapentaenoic acid
- Leptomycin B, Free Acid
- 2,10,12,16,18-Nonadecapentaenoic acid, 19-(3,6-dihydro-3-methyl-6-oxo-2H-pyran-2-yl)-17-ethyl-6-hydroxy-3,5,7,9,11,15-hexamethyl-8-oxo-
- (2E,5S,6R,7S,9R,10E,12E,15R,16Z,18E)-17-ethyl-6-hydroxy-3,5,7,9,11,15-hexamethyl-19-((2S,3S)-3-methyl-6-oxo-3,6-dihydro-2H-pyran-2-yl)-8-oxononadeca-2,10,12,16,18-pentaenoic acid
- Q6528191
- LEPTOMYCIN B [MI]
- NS00011728
- BDBM50245464
- CI-940
- UNII-Y031I2N1EO
- (2E,10E,12E,16E,18E)-17-ethyl-6-hydroxy-3,5,7,9,11,15-hexamethyl-19-(3-methyl-6-oxo-2,3-dihydropyran-2-yl)-8-oxo-nonadeca-2,10,12,16,18-pentaenoic acid
- Leptomycin B (5 ug/mL in Ethanol)
- HY-16909
- NSC-364372
- 2,10,12,16,18-Nonadecapentaenoic acid, 19-[(2S,3S)-3,6-dihydro-3-methyl-6-oxo-2H-pyran-2-yl]-17-ethyl-6-hydroxy-3,5,7,9,11,15-hexamethyl-8-oxo-,(2E,5S,6R,7S,9R,10E,12E,15R,16Z,18E)-
- HB4219
- KOS-1688
- Leptomycin B, Streptomyces sp. ATS1287
- (2E,5S,6R,7S,9R,10E,12E,15R,16Z,18E)-17-ethyl-6-hydroxy-3,5,7,9,11,15-hexamethyl-19-[(2S,3S)-3-methyl-6-oxo-3,6-dihydro-2H-pyran-2-yl]-8-oxononadeca-2,10,12,16,18-pentaenoic acid
- PD-114720
- (2E,5S,6R,7S,9R,10E,12E,15R,16Z,18E)-19-((2S,3S)-3,6-DIHYDRO-3-METHYL-6-OXO-2H-PYRAN-2-YL)-17-ETHYL-6-HYDROXY-3,5,7,9,11,15-HEXAMETHYL-8-OXO-2,10,12,16,18-NONADECAPENTAENOIC ACID
- CL-1957A
- SCHEMBL12361304
- 19-((2S,3S)-3,6-Dihydro-3-methyl-6-oxo-2H-pyran-2-yl)-17-ethyl-6-hydroxy-3,5S,7S,9R,11,15R,hexamethyl-8-oxo-2E,10E,12E,16Z,18E-nonadecapentaenoic acid
- 19-[(2S,3S)-3,6-Dihydro-3-methyl-6-oxo-2H-pyran-2-yl]-17-ethyl-6-hydroxy-3,5S,7S,9R,11,15R,hexamethyl-8-oxo-2E,10E,12E,16Z,18E-nonadecapentaenoic acid
- DTXSID9036698
- DA-54857
- (2E,5S,6R,7S,9R,10E,12E,15R,16Z,18E)-17-ethyl-6-hydroxy-3,5,7,9,11,15-hexamethyl-19-[(2S,3S)-3-methyl-6-oxo-2,3-dihydropyran-2-yl]-8-oxononadeca-2,10,12,16,18-pentaenoic acid
- DTXCID7016698
- MDL： MFCD06795848
- Inchi： 1S/C33H48O6/c1-9-28(14-15-29-24(5)13-16-31(36)39-29)19-22(3)12-10-11-21(2)17-25(6)32(37)27(8)33(38)26(7)18-23(4)20-30(34)35/h10-11,13-17,19-20,22,24-27,29,33,38H,9,12,18H2,1-8H3,(H,34,35)/b11-10+,15-14+,21-17+,23-20+,28-19-/t22-,24+,25-,26+,27-,29+,33-/m1/s1
- InChI Key： YACHGFWEQXFSBS-XYERBDPFSA-N
- SMILES： C(/[C@@H]1OC(=O)C=C[C@@H]1C)=C\C(\CC)=C/[C@H](C)C/C=C/C(/C)=C/[C@@H](C)C(=O)[C@@H](C)[C@H](O)[C@@H](C)C/C(/C)=C/C(=O)O

Computed Properties

Exact Mass: 540.34500
Monoisotopic Mass: 540.34508925g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 6
Heavy Atom Count: 39
Rotatable Bond Count: 15
Complexity: 1020
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 7
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 5
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 101
XLogP3: 7.9

Experimental Properties

Density: 1.072±0.06 g/cm3 (20 ºC 760 Torr),
Melting Point: 41-44°, with prior softening (Hokanson)
Flash Point: 11°(52°F)
Solubility: Insuluble (7.0E-3 g/L) (25 ºC),
PSA: 100.90000
LogP: 6.78470
Specific Rotation: D -24.5° (c = 0.70 in MeOH); D23 -157 ° (c = 0.7% in chloroform)

Leptomycin B Security Information

Symbol:
Signal Word：Danger
Hazard Statement： H225,H301,H311,H331,H370
Warning Statement： P210,P260,P261,P280,P301+P310,P307+P311
Hazardous Material transportation number：UN 1230 3
WGK Germany：1
Hazard Category Code： 23/25-36/38-39/23/24/25-23/24/25-11
Safety Instruction： 7-16-24-33-45
Hazardous Material Identification：
HazardClass：3
Storage Condition：(BD136146)
Risk Phrases：R23/25

Leptomycin B Customs Data

HS CODE：2916190090
Customs Data：

China Customs Code:
2916190090

Overview:

2916190090 Other unsaturated acyclic monocarboxylic acids(Including its anhydride\Acyl halide,Peroxides and peroxyacids and their derivatives).Regulatory conditions:AB(Customs clearance form for Inbound Goods,Customs clearance form for outbound goods).VAT:17.0%.Tax refund rate:9.0%.MFN tariff:6.5%.general tariff:30.0%

Declaration elements:

Product Name, component content, use to, Acrylic acid\Acrylates or esters shall be packaged clearly

Regulatory conditions:

A.Customs clearance form for Inbound Goods
B.Customs clearance form for outbound goods

Inspection and quarantine category:

R.Sanitary supervision and inspection of imported food
S.Sanitary supervision and inspection of exported food
M.Import commodity inspection
N.Export commodity inspection

Summary:

2916190090 unsaturated acyclic monocarboxylic acids, their anhydrides, halides, peroxides, peroxyacids and their derivatives.supervision conditions:AB(certificate of inspection for goods inward,certificate of inspection for goods outward).VAT:17.0%.tax rebate rate:9.0%.MFN tariff:6.5%.general tariff:30.0%

Leptomycin B Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Apollo Scientific	BIL2101-100μg	Leptomycin B	87081-35-4		100μg	￡95.00	2022-12-29
Apollo Scientific	BIL2101-500μg	Leptomycin B	87081-35-4		500μg	￡350.00	2022-12-29
Apollo Scientific	BIL2101-1mg	Leptomycin B	87081-35-4		1mg	£53.00	2025-02-19
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.	L60490-10μg	Leptomycin B	87081-35-4		10μg	¥828.0	2021-09-09
ChemScence	CS-0012947-5ug	Leptomycin B	87081-35-4	99.68%	5ug	$300.0	2022-04-01
SHANG HAI YI EN HUA XUE JI SHU Co., Ltd.	R021677-1mg	Leptomycin B	87081-35-4	95%（10 mg/mL in methanol: water (7:3）	1mg	￥1612	2024-05-21
TRC	L329650-5?g	Leptomycin B	87081-35-4		5μg	$ 45.00	2021-09-08
TRC	L329650-25?g	Leptomycin B	87081-35-4		25?g	$ 90.00	2021-09-08
TRC	L329650-100?g	Leptomycin B	87081-35-4		100μg	$ 295.00	2021-09-08
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.	L102387-1mg	Leptomycin B	87081-35-4	98%	1mg	¥1235.90	2023-09-02

Leptomycin B Suppliers

Suzhou Senfeida Chemical Co., Ltd

Gold Member

Audited Supplier

(CAS:87081-35-4)Leptomycin B

Order Number:sfd21527

Stock Status:in Stock

Quantity:200kg

Purity:99.9%

Pricing Information Last Updated:Friday, 19 July 2024 14:39

Price ($):discuss personally

Email:sales2@senfeida.com

Product Official Link

Leptomycin B Related Literature

1. An integrated cathode and solid electrolyte via in situ polymerization with significantly reduced interface resistance†

Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
2. An arsenic trioxide nanoparticle prodrug (ATONP) potentiates a therapeutic effect on an aggressive hepatocellular carcinoma model via enhancement of intratumoral arsenic accumulation and disturbance of the tumor microenvironment†

Xin Fu,Qing-rong Liang,Rong-guang Luo,Yan-shu Li,Xiao-ping Xiao,Lu-lu Yu,Wen-zhe Shan,Guang-qin Fan J. Mater. Chem. B, 2019,7, 3088-3099
3. An approach towards the synthesis of novel fused nitrogen tricyclic heterocyclic scaffolds via GBB reaction†

Sandip Gangadhar Balwe,Yeon Tae Jeong Org. Biomol. Chem., 2018,16, 1287-1296
4. Alternative mixtures to R-600a. Theoretical assessment and experimental energy evaluation of binary mixtures in a commercial cooler: Mélanges alternatifs au R-600a. Évaluation théorique et évaluation énergétique expérimentale de mélanges binaires dans un refroidisseur commercial.

DanielCalleja-Anta,DanielSánchez,LauraNebot-Andres,RamónCabello,RodrigoLlopis
5. Acetyl protected thiol methacrylic polymers as effective ligands to keep quantum dots in luminescent standby mode†

Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442

Cas no 87081-35-4 (Leptomycin B)

Leptomycin B Chemical and Physical Properties

Names and Identifiers

Computed Properties

Experimental Properties

Leptomycin B Security Information

Leptomycin B Customs Data

China Customs Code:

Overview:

Declaration elements:

Regulatory conditions:

Inspection and quarantine category:

Summary:

Leptomycin B Pricemore >>

Leptomycin B Suppliers

Leptomycin B Related Literature

Related Categories

87081-35-4 (Leptomycin B) Related Products